2-[5-(4-Fluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(4-fluorophenyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H8FN3O/c14-10-6-4-9(5-7-10)13-16-12(17-18-13)11-3-1-2-8-15-11/h1-8H
• InChI Key: WXBDWIMYVYHZBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C13H8FN3O
• DSSTOX Substance ID: DTXSID801223279
• Molecular Weight: 241.22 g/mol
• CAS RN: 339103-03-6

Description

2-[5-(4-Fluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound with a molecular formula of C12H7FN4O and a molecular weight of 244.21 g/mol.

Mechanism of Action

The mechanism of action of 2-[5-(4-Fluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, it is believed to interact with certain enzymes and receptors in the body, leading to changes in their function. The compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in the inflammatory response. It has also been shown to bind to certain receptors, such as the adenosine A2A receptor, which is involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that the compound can reduce pain and inflammation in animal models. The compound has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[5-(4-Fluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its versatility. The compound can be easily synthesized and modified to suit different experimental needs. It is also relatively stable and has a long shelf-life. However, one of the limitations of using the compound is its potential toxicity. The compound has been shown to have cytotoxic effects in certain cell lines, and caution should be taken when handling and using the compound in lab experiments.

Future Directions

There are several future directions for the study of 2-[5-(4-Fluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine. One direction is the further exploration of its potential as a drug candidate for the treatment of various diseases. Another direction is the study of its interactions with different enzymes and receptors in the body, which could lead to the discovery of new targets for drug development. Additionally, the compound could be used as a building block for the synthesis of novel materials with unique properties, such as optoelectronic materials and sensors.

Scientific Research Applications

2-[5-(4-Fluorophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, the compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In biochemistry, the compound has been used as a tool to study the function of certain enzymes and receptors. In material science, the compound has been used as a building block for the synthesis of novel materials with unique properties.